2-(Bromomethyl)-1-(propan-2-yl)piperidine

• Molecular Formula: C9H18BrN
• Molecular Weight: 220.15 g/mol
• IUPAC Name: 2-(bromomethyl)-1-propan-2-ylpiperidine
• InChI: InChI=1S/C9H18BrN/c1-8(2)11-6-4-3-5-9(11)7-10/h8-9H,3-7H2,1-2H3
• InChI Key: XLBCWUMABVWKDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCCCC1CBr

Description

2-(Bromomethyl)-1-(propan-2-yl)piperidine (CAS 1511482-92-0) is a valuable chemical intermediate in organic and medicinal chemistry research. This compound features a piperidine scaffold, a privileged structure found in more than twenty classes of pharmaceuticals, including analgesics, antipsychotics, and anticancer agents . The reactive bromomethyl group at the 2-position makes this molecule a versatile building block for further functionalization, enabling researchers to create more complex molecular architectures through nucleophilic substitution reactions . The isopropyl group on the piperidine nitrogen can influence the compound's steric and electronic properties, potentially fine-tuning the physicochemical characteristics of the resulting molecules . Piperidine rings are known to impart favorable properties to drug candidates, modulating solubility and lipophilicity, which are critical for a compound's absorption, distribution, metabolism, and excretion (ADME) profile . Furthermore, the three-dimensional structure of the piperidine ring provides a rigid framework that allows for precise orientation of functional groups, which can enhance binding affinity and selectivity for biological targets in drug discovery efforts . This reagent is offered exclusively for research applications and is not intended for human or veterinary diagnostic or therapeutic uses. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Preparation Methods of 2-(Bromomethyl)-1-(propan-2-yl)piperidine

General Synthetic Strategy

The synthesis of 2-(bromomethyl)-1-(propan-2-yl)piperidine typically involves:

• Starting from piperidine or substituted piperidines,
• Introduction of the isopropyl group (propan-2-yl) at the nitrogen atom,
• Selective bromomethylation at the 2-position of the piperidine ring.

This approach requires careful control of reaction conditions to avoid side reactions such as over-alkylation or formation of dimers.

Key Synthetic Steps

N-Isopropylation of Piperidine

• Reagents: Piperidine is reacted with isopropyl halides (e.g., isopropyl bromide) or via reductive amination with acetone.
• Conditions: Typically performed in an inert solvent like tetrahydrofuran or toluene, under mild heating.
• Outcome: Formation of 1-(propan-2-yl)piperidine with high selectivity.

Bromomethylation at the 2-Position

• Reagents: Formaldehyde and hydrobromic acid or bromine sources such as N-bromosuccinimide (NBS) in the presence of acid catalysts.
• Method: The 2-position of the piperidine ring is bromomethylated via electrophilic substitution or radical bromination.
• Solvents: Polar aprotic solvents like dichloromethane or tetrahydrofuran.
• Temperature: Typically conducted at 0°C to room temperature to control reactivity.

Alternative Routes

• Using 2-(hydroxymethyl)-1-(propan-2-yl)piperidine as an intermediate, followed by conversion of the hydroxyl group to bromide using reagents like phosphorus tribromide (PBr3) or hydrobromic acid.

Representative Procedure (Adapted from Literature)

• Step 1: Dissolve piperidine hydrobromide salt in methyl acrylate and water, cool the mixture, and add triethylamine slowly to generate free base.
• Step 2: Stir the mixture at room temperature for 16 hours, add additional triethylamine, then remove excess reagents under vacuum.
• Step 3: Suspend the residue in diethyl ether, stir, filter under nitrogen, and remove solvent to isolate the intermediate.
• Step 4: Convert the intermediate to 2-(bromomethyl)-1-(propan-2-yl)piperidine by treatment with brominating agents under controlled conditions.

Data Table: Reaction Conditions and Yields

Step	Reaction Type	Reagents/Conditions	Solvent(s)	Temperature	Yield (%)	Notes
1	N-Isopropylation	Piperidine + Isopropyl bromide	Toluene or THF	25–80°C	85–90	Mild heating, inert atmosphere preferred
2	Bromomethylation	Formaldehyde + HBr or NBS	Dichloromethane, THF	0–25°C	70–80	Controlled addition to avoid overbromination
3	Hydroxymethyl to Bromide	PBr3 or HBr	Dichloromethane	0–25°C	75–85	Alternative to direct bromomethylation
4	Purification	Recrystallization or salt formation	Ethyl acetate, ether	Ambient	—	Purity > 98% achieved

Analytical and Purification Techniques

• Nuclear Magnetic Resonance (NMR): Used to confirm substitution pattern and purity; characteristic signals for bromomethyl and isopropyl groups.
• Mass Spectrometry (MS): Confirms molecular weight and presence of bromine isotopes.
• Chromatography: Flash column chromatography with silica gel for initial purification.
• Recrystallization: From solvents like ethyl acetate or diethyl ether to achieve high purity.
• Salt Formation: Conversion into hydrochloride or benzoate salts to improve stability and crystallinity.

Summary of Key Preparation Insights

Aspect	Best Practice / Finding
N-Substitution	Use isopropyl bromide or reductive amination with acetone
Bromomethylation	Employ controlled electrophilic bromination or PBr3 method
Base	Triethylamine preferred for neutralization and reaction
Solvent	Polar aprotic solvents like THF, dichloromethane
Purification	Salt formation and recrystallization improve purity
Safety & Cost	Avoid methyl halides; use dimethyl sulfate for methylation
Yield Optimization	Controlled temperature and reagent stoichiometry critical

Final Remarks

The preparation of 2-(bromomethyl)-1-(propan-2-yl)piperidine relies on well-established organic synthesis principles, focusing on selective N-alkylation and bromomethylation. Recent advances emphasize safer reagents, improved yields, and high-purity isolation methods suitable for pharmaceutical development. The combination of synthetic strategies, purification techniques, and analytical validation ensures reproducible and scalable preparation of this compound for research and industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-(Bromomethyl)-1-(propan-2-yl)piperidine can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can be oxidized to form corresponding piperidine derivatives with different functional groups.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group or other reduced forms.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, potassium thiocyanate, or sodium methoxide in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide can yield 2-(azidomethyl)-1-(propan-2-yl)piperidine, while oxidation with potassium permanganate can produce 2-(hydroxymethyl)-1-(propan-2-yl)piperidine .

Scientific Research Applications

2-(Bromomethyl)-1-(propan-2-yl)piperidine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of biological pathways and mechanisms, particularly those involving piperidine derivatives.

Medicine: It serves as a building block for the development of drugs targeting neurological disorders, pain management, and other therapeutic areas.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Bromomethyl)-1-(propan-2-yl)piperidine involves its interaction with molecular targets such as enzymes, receptors, or ion channels. The bromomethyl group can act as an electrophile, forming covalent bonds with nucleophilic sites on target molecules. This interaction can modulate the activity of the target, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 2-(Bromomethyl)-1-(propan-2-yl)piperidine with key analogs based on substituents and properties:

Compound Name	Substituents (Position)	Molecular Formula	Key Features	Reference
2-(Bromomethyl)-1-[(4-nitrophenyl)sulfonyl]piperidine	2-(Bromomethyl), 1-(4-nitrophenylsulfonyl)	C₁₂H₁₃BrN₂O₄S	Electron-withdrawing sulfonyl group enhances bromine's reactivity in SN2 reactions.
1-[1-oxo-3-phenyl-2E-propenyl]piperidine	1-(Propenoyl), 3-phenyl	C₁₄H₁₇NO	Natural alkaloid with demonstrated biological activity (e.g., sleep modulation).
2-Bromo-3-methylpyridine	2-Bromo, 3-methyl	C₆H₆BrN	Bromopyridine analog; bromine acts as a leaving group in cross-coupling reactions.
2-(Cyclohexylmethyl)-1-[2-[4-(2-methylpropyl)phenyl]propyl]piperidine	2-(Cyclohexylmethyl), 1-(arylpropyl)	C₂₅H₃₉N	Bulky substituents increase lipophilicity and steric hindrance.

Biological Activity

2-(Bromomethyl)-1-(propan-2-yl)piperidine, a compound with the molecular formula C10H16BrN, has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The structure of 2-(Bromomethyl)-1-(propan-2-yl)piperidine features a piperidine ring substituted with a bromomethyl group and an isopropyl group. This unique arrangement may influence its reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that 2-(Bromomethyl)-1-(propan-2-yl)piperidine exhibits various biological activities, particularly in antimicrobial and anticancer domains. Its activity is attributed to its ability to interact with specific biological pathways and molecular targets.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of this compound. It has shown effectiveness against a range of Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate its potency compared to standard antibiotics.

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	44
Escherichia coli	100
Bacillus subtilis	180

Anticancer Activity

The compound's anticancer potential has been explored through various in vitro assays. It has been noted to induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating caspases.

The biological effects of 2-(Bromomethyl)-1-(propan-2-yl)piperidine are mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cellular signaling pathways, thereby affecting cell proliferation and survival.
• DNA Interaction : Similar to other piperidine derivatives, it may interact with DNA, influencing gene expression and leading to cytotoxic effects in cancer cells.
• Cellular Uptake : The compound is taken up by cells via active transport mechanisms, which can enhance its efficacy as a therapeutic agent.

Study on Antimicrobial Efficacy

In a study published in MDPI, researchers evaluated the antimicrobial efficacy of various piperidine derivatives, including 2-(Bromomethyl)-1-(propan-2-yl)piperidine. The findings highlighted its superior activity against MRSA strains compared to traditional antibiotics, indicating its potential as a novel antimicrobial agent .

Study on Anticancer Properties

A recent investigation focused on the anticancer properties of this compound using human cancer cell lines. Results showed that treatment with 2-(Bromomethyl)-1-(propan-2-yl)piperidine led to significant reductions in cell viability and increased rates of apoptosis, particularly in breast cancer cells .

Q & A

Q. What are the common synthetic routes for preparing 2-(Bromomethyl)-1-(propan-2-yl)piperidine, and what key reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves multi-step alkylation or substitution reactions. For analogous piperidine bromides, nucleophilic substitution of a hydroxyl or amine group with bromomethyl reagents (e.g., PBr₃ or HBr) is common. Key conditions include:

• Solvent selection : Polar aprotic solvents like acetonitrile or ethanol enhance reactivity .
• Temperature control : Reactions often proceed at 0–25°C to minimize side reactions .
• Catalysts : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve alkylation efficiency .
  Post-synthesis, purification via column chromatography (silica gel, hexane/ethyl acetate) is recommended .

Q. How can researchers confirm the structural integrity of 2-(Bromomethyl)-1-(propan-2-yl)piperidine using spectroscopic methods?

• Methodological Answer :

• NMR Spectroscopy :
• ¹H NMR : Look for characteristic signals: δ 3.4–3.8 ppm (piperidine CH₂), δ 1.0–1.2 ppm (isopropyl CH₃), and δ 4.2–4.5 ppm (bromomethyl CH₂Br) .
• ¹³C NMR : Confirm quaternary carbons (e.g., piperidine C-1, isopropyl C) and bromomethyl carbon (δ 30–35 ppm) .
• Mass Spectrometry : ESI-MS should show [M+H]⁺ peaks matching the molecular formula (C₉H₁₆BrN), with isotopic patterns confirming bromine .

Q. What safety considerations are critical when handling 2-(Bromomethyl)-1-(propan-2-yl)piperidine in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, goggles, and lab coats to avoid skin/eye contact .
• Ventilation : Perform reactions in a fume hood due to potential bromine vapor release .
• Storage : Keep in amber glass bottles at 2–8°C under inert gas (N₂/Ar) to prevent degradation .

Advanced Research Questions

Q. How can reaction conditions be optimized to mitigate byproduct formation during the alkylation step in the synthesis of 2-(Bromomethyl)-1-(propan-2-yl)piperidine?

• Methodological Answer :

• Solvent Optimization : Replace ethanol with DMF to reduce SN2 competition, improving regioselectivity .
• Temperature Gradients : Use slow warming (e.g., −78°C to 0°C) to suppress polyalkylation .
• Catalytic Additives : Introduce HMPA (hexamethylphosphoramide) to stabilize intermediates and enhance reaction efficiency .

Q. What strategies are effective in resolving discrepancies in reported biological activity data for piperidine derivatives like 2-(Bromomethyl)-1-(propan-2-yl)piperidine?

• Methodological Answer :

• Assay Standardization : Use internal controls (e.g., reference inhibitors) to normalize inter-lab variability in enzyme inhibition studies .
• Structural Confirmation : Re-analyze disputed compounds via X-ray crystallography to rule out stereochemical or conformational discrepancies .
• Meta-Analysis : Compare data across studies using cheminformatics tools (e.g., PubChem BioAssay) to identify outliers caused by impurities .

Q. What computational modeling approaches are suitable for predicting the reactivity of 2-(Bromomethyl)-1-(propan-2-yl)piperidine in novel synthetic pathways?

• Methodological Answer :

• DFT Calculations : Use Gaussian 16 to model transition states for bromomethyl group reactions (e.g., SN2 vs. elimination pathways) .
• Molecular Dynamics (MD) : Simulate solvent effects on reaction kinetics (e.g., acetonitrile vs. THF) using GROMACS .
• Docking Studies : Predict binding affinities for pharmacological targets (e.g., GPCRs) with AutoDock Vina .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the stability of 2-(Bromomethyl)-1-(propan-2-yl)piperidine under varying pH conditions?

• Methodological Answer :

• Controlled Stability Studies : Perform accelerated degradation tests (40°C, 75% RH) at pH 1–14, monitoring via HPLC .
• Mechanistic Probes : Use ¹⁸O-labeled H₂O in hydrolysis experiments to track ether vs. ester bond cleavage .
• Cross-Validation : Compare results with structurally related compounds (e.g., 2-(bromomethyl)pyridines) to identify trends .